Cas no 14259-45-1 (Asperuloside)

Asperuloside is a iridoid derived from Hedyotis diffusa with anti-inflammatory activity Asperuloside can inhibit inducible nitric oxide synthase (iNOS) and inhibit NF- κ B and MAPK signaling pathway

Asperuloside structure

Product Name:Asperuloside

CAS No:14259-45-1

Molecular Formula:C₁₈H₂₂O₁₁

Molecular Weight:414.3607

MDL:MFCD31725921

CID:194813

PubChem ID:329824763

Asperuloside Properties

Names and Identifiers

- Asperuloside
- 1H-2,6-Dioxacyclopent[cd]inden-1-one,4-[(acetyloxy)methyl]-5-(b-D-glucopyranosyloxy)-2a,4a,5,7b-tetrahydro-, (2aS,4aS,5S,7bS)-
- Asperulosid
- 1H-2,6-Dioxacyclopent[cd]inden-1-one,4-[(acetyloxy)methyl]-5-(b-D-glucopyranosyloxy)-2a,4a,5,7...
- RUBICHLORIC ACID
- [ "" ]
- Nsc 31760
- Einecs 238-137-5
- (2aS)-2a,4aα,5,7bα-Tetrahydro-4-acetoxymethyl-5α-(β-D-glucopyranosyloxy)-1H-2,6-dioxacyclopent[cd]inden-1-one
- 1H-2,6-Dioxacyclopentcdinden-1-one, 4-(acetyloxy)methyl-5-(.beta.-D-glucopyranosyloxy)-2a,4a,5,7b-tetrahydro-, (2aS,4aS,5S,7bS)-
- 1H-2,6-Dioxacyclopent(cd)inden-1-one, 4-((acetyloxy)methyl)-5-(beta-D-glucopyranosyloxy)-2A,4A,5,7B-tetrahydro-, (2as-(2aalpha,5alpha,7balpha))-
- (2As-(2aalpha,4aalpha,5alpha,7balpha))-5-(beta-D-glucopyranosyloxy)-2A,4A,5,7B-tetrahydro-1-oxo-1H-2,6-dioxacyclopent(cd)inden-4-ylmethyl acetate
- [2aS-(2aalpha,4aalpha,5alpha,7balpha)]-5-(beta-D-glucopyranosyloxy)-2a,4a,5,7b-tetrahydro-1-oxo-1H-2,6-dioxacyclopent[cd]inden-4-ylmethyl acetate
- [(4S,7R,11S)-2-Oxo-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[5.3.1.04,11]
- NSC31760
- HMS3350H16
- Asperuloside pound>>Rubichloric acid
- NSC258322
- NCI60_002727
- [2-Oxo-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[5.3.1.04,11]undeca-1(10)
- HY-N1382
- CHEMBL461910
- DTXSID70878339
- V3CFI02X39
- MLS002472968
- [(2aS,4aS,5S,7bS)-5-(beta-D-glucopyranosyloxy)-1-oxo-2a,4a,5,7b-tetrahydro-1H-2,6-dioxacyclopenta[cd]inden-4-yl]methyl acetate
- ASPERULOSIDE [MI]
- NCGC00380739-01
- HMS2206P12
- SMR001397075
- IBIPGYWNOBGEMH-DILZHRMZSA-N
- 1H-2,6-Dioxacyclopent[cd]inden-1-one, 4-[(acetyloxy)methyl]-5-(?-D-glucopyranosyloxy)-2a,4a,5,7b-tetrahydro-, (2aS,4aS,5S,7bS)-
- DTXCID801016393
- C09769
- UNII-V3CFI02X39
- NSC-31760
- AC1Q608R
- CHEBI:2881
- (2AS,4AS,5S,7BS)-4-((ACETYLOXY)METHYL)-5-(.BETA.-D-GLUCOPYRANOSYLOXY)-2A,4A,5,7B-TETRAHYDRO-1H-2,6-DIOXACYCLOPENT(CD)INDEN-1-ONE
- 14259-45-1
- 1ST40008
- Q27105860
- AC1L376M
- AKOS037514973
- CS-0016802
- (2AS,4AS,5S,7BS)-4-((ACETYLOXY)METHYL)-5-(beta-D-GLUCOPYRANOSYLOXY)-2A,4A,5,7B-TETRAHYDRO-1H-2,6-DIOXACYCLOPENT(CD)INDEN-1-ONE
- ((2aS,4aS,5S,7bS)-5-(beta-D-glucopyranosyloxy)-1-oxo-2a,4a,5,7b-tetrahydro-1H-2,6-dioxacyclopenta(cd)inden-4-yl)methyl acetate
- DTXSID10871960
- CHEMBL1965021
- SCHEMBL308266
- AKOS032948766
- FT-0775409
- [5-(hexopyranosyloxy)-1-oxo-2a,4a,5,7b-tetrahydro-1H-2,6-dioxacyclopenta[cd]inden-4-yl]methyl acetate
- NSC-258322
- NS00053913
- EINECS 238-137-5
- rubichloric acid
- [(4S,7S,8S,11S)-2-oxo-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[5.3.1.04,11]undeca-1(10),5-dien-6-yl]methyl acetate
- 1H-2,6-dioxacyclopent(cd)inden-1-one, 4-((acetyloxy)methyl)-5-(beta-D-glucopyranosyloxy)-2a,4a,5,7b-tetrahydro-, (2aS-(2aalpha,5alpha,7balpha))-
- DA-61270
- (2aS-(2aalpha,4aalpha,5alpha,7balpha))-5-(beta-D-glucopyranosyloxy)-2a,4a,5,7b-tetrahydro-1-oxo-1H-2,6-dioxacyclopent(cd)inden-4-ylmethyl acetate
- NSC 31760
- +Expand
- MDL： MFCD31725921
- InChIKey： IBIPGYWNOBGEMH-UHFFFAOYSA-N
- Inchi： 1S/C18H22O11/c1-6(20)25-4-7-2-9-12-8(16(24)27-9)5-26-17(11(7)12)29-18-15(23)14(22)13(21)10(3-19)28-18/h2,5,9-15,17-19,21-23H,3-4H2,1H3
- SMILES： O1C(C2=C([H])OC([H])(C3([H])C(C([H])([H])OC(C([H])([H])[H])=O)=C([H])C1([H])C32[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])=O

Computed Properties

Exact Mass: 414.116212g/mol
Surface Charge: 0
XLogP3: -2.4
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 6
Monoisotopic Mass: 414.116212g/mol
Monoisotopic Mass: 414.116212g/mol
Topological Polar Surface Area: 161Å²
Heavy Atom Count: 29
Complexity: 746
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 414.4

Experimental Properties

LogP: -2.29600
PSA: 161.21000
Refractive Index: 1.635
Boiling Point: 704.2±60.0 °C at 760 mmHg
Melting Point: 131-132°
Flash Point: 254.1±26.4 °C
Color/Form: Powder
Specific Rotation: D25 -198.6° (c = 1.44 in water)
Density: 1.62

Asperuloside Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01DDW5-1mg	Asperuloside	14259-45-1	98%(HPLC)	1mg	$124.00	2024-06-20
A2B Chem LLC	AX03349-1mg	Asperuloside	14259-45-1	≥95%	1mg	$73.00	2024-04-20
Aaron	AR01DE4H-1mg	Asperuloside	14259-45-1		1mg	$34.00
Ambeed	A379398-1mg	((2aS,2a1S,4aS,5S)-1-Oxo-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2a,2a1,4a,5-tetrahydro-1H-2,6-dioxacyclopenta[cd]inden-4-yl)methyl acetate	14259-45-1	98%	1mg	$63.0
BioAustralis	BIA-A1774-1 mg	Asperuloside	14259-45-1	>95%byHPLC	1mg	$221.00	2023-09-14
ChemFaces	CFN99467-20mg	Asperuloside	14259-45-1	>=98%	20mg	$158
ChemScence	CS-0016802-5mg	Asperuloside	14259-45-1	99.69%	5mg	$70.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1773-20mg	Asperuloside	14259-45-1	98%	20mg	$96	2023-09-20
DC Chemicals	DCC-077-20 mg	Asperuloside	14259-45-1	>98%, Standard References Grade	20mg	$280.0	2022-03-01
eNovation Chemicals LLC	K32929-5mg	Asperuloside	14259-45-1	95%	5mg	$240	2022-06-04

Asperuloside Suppliers

CHENG DOU ZHU MU Technology Co., Ltd.

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NAN JING PU YI Biotechnology Co., Ltd.

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Asperuloside Related Literature

1. pH switchable and fluorescent ratiometric squarylium indocyanine dyes as extremely alkaline solution sensors†

Jie Li,Chendong Ji,Wantai Yang,Meizhen Yin Analyst, 2013,138, 7289-7293
2. Effective uranium(vi) sorption from alkaline media using bi-functionalized silica-coated magnetic nanoparticles†

X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665
3. Inorganic analysis

Analyst, 1905,30, 136-139
4. Facile synthesis and characterization of biodegradable antimicrobial poly(ester-carbonate)

Weipu Zhu,Ying Wang,Shuai Sun,Qiujin Zhang,Xiaodong Li,Zhiquan Shen J. Mater. Chem., 2012,22, 11785-11791
5. Inside back cover

J. Mater. Chem. A, 2016,4, 1127-1127
6. Gold nanoparticles encapsulated in hierarchical porous polycarbazole: preparation and application in catalytic reduction†

Qi Chen,Ya-Nan Sun,Meng-Ying Xu,Wei Liu,Bao-Hang Han RSC Adv., 2016,6, 48543-48549
7. On the signature of the hydrophobic effect at a single molecule level

Giuseppe Graziano Phys. Chem. Chem. Phys., 2013,15, 7389-7395
8. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†

Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
9. Inside front cover

CrystEngComm, 2014,16, 502-502
10. The natural occurrence of allomucic (allaric) acid: a contribution to the assignment of structure of an insecticidal exotoxin from Bacillus thuringiensis Berliner

J. Chem. Soc. D, 1969, 338b-339

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